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Compound of Interest

Compound Name: 4-Methyl-3-phenylcoumarin

Cat. No.: B1580728

Introduction

4-Methyl-3-phenylcoumarin is a synthetic derivative of coumarin, a benzopyrone scaffold
found in many plants. The coumarin nucleus is a versatile pharmacophore that has led to the
development of numerous compounds with a wide range of biological activities. This technical
guide provides a comprehensive overview of 4-methyl-3-phenylcoumarin and its related
derivatives, focusing on its chemical properties, synthesis, biological activities, and the
experimental protocols used for its evaluation. This document is intended for researchers,
scientists, and professionals involved in the field of drug discovery and development.

Chemical and Physical Properties

The fundamental properties of 4-Methyl-3-phenylcoumarin are summarized in the table
below. These properties are essential for its handling, characterization, and application in
experimental settings.
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Property Value Reference
4-methyl-3-phenylchromen-2-
IUPAC Name [1]
one
Molecular Formula C16H1202 [11[2][3]
Molecular Weight 236.26 g/mol [11[2]
CAS Number 23028-23-1 [1][2]
Melting Point 156-158 °C [4]
White to light yellow crystalline
Appearance
powder
4-Methyl-3-phenyl-2H-
Synonyms yrepheny [1]

chromen-2-one

Spectral Data Summary:

Technique Key Observations

GOMS Mass spectrum shows characteristic
fragmentation patterns.

MS.MS Provides detailed structural information through
fragmentation analysis.[1]
Characteristic peaks for the methyl protons
(around 8 2.15-2.46), aromatic protons of the

1H NMR benzenoid part of the coumarin (6 6.57-7.65),
and the phenyl group protons can be observed.
[5]
Resonances for the carbonyl carbon, aromatic

13C NMR carbons, and the methyl carbon are identifiable.

[5]

IR Spectroscopy

Shows characteristic absorption bands for the
C=0 group (lactone) and C=C bonds of the

aromatic rings.[5]
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Synthesis of 4-Methyl-3-phenylcoumarin

The most common and versatile method for the synthesis of 4-methylcoumarins is the
Pechmann condensation[5][6]. This reaction involves the condensation of a phenol with a 3-
ketoester in the presence of an acid catalyst.

Generalized Pechmann Condensation Protocol

This protocol describes a general procedure for the synthesis of a 4-methylcoumarin derivative.

Materials:

Substituted Phenol (1 equivalent)

Ethyl acetoacetate (1.1 equivalents)

Acid catalyst (e.g., concentrated Sulfuric Acid, Amberlyst-15)

Ethanol (as solvent, optional)

Procedure:

Reaction Setup: In a round-bottom flask, dissolve the substituted phenol in a minimal amount
of ethanol (if not performing a solvent-free reaction).

o Addition of Reactants: Add ethyl acetoacetate to the flask.

o Catalyst Addition: Slowly and carefully add the acid catalyst to the reaction mixture while
stirring, maintaining the temperature with an ice bath if necessary.

e Reaction Conditions: Stir the mixture at room temperature for a specified duration or heat
under reflux. The reaction progress can be monitored using thin-layer chromatography
(TLC).

o Work-up: Once the reaction is complete, pour the mixture into a beaker of crushed ice.

« |solation: The solid product that precipitates out is collected by vacuum filtration.
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 Purification: The crude product is washed thoroughly with cold water and can be further
purified by recrystallization from a suitable solvent like ethanol.

Mix Phenol and Add Acid Stir/Heat Pour into " - Wash and
@ Ethyl Acetoacetate Catalyst (Monitor with TLC) Ice Water Rilter|Precipitate Recrystallize @

Click to download full resolution via product page

Generalized workflow for Pechmann condensation.

Biological Activities and Potential Applications

Derivatives of 4-methylcoumarin have demonstrated a range of biological activities, with
antioxidant and neuroprotective effects being particularly noteworthy[7][8]. These activities
suggest their potential in the management of diseases associated with oxidative stress, such

as neurodegenerative disorders.

Antioxidant and Neuroprotective Effects

Studies on various 4-methylcoumarins have shown that those with ortho-dihydroxy or ortho-
diacetoxy substituents on the benzenoid ring exhibit significant neuroprotective and antioxidant
properties[8]. These compounds have been shown to protect neuronal cells from oxidative

stress-induced damage.

The proposed mechanism for the antioxidant activity involves the scavenging of reactive
oxygen species (ROS), thereby preventing cellular damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

